Cas no 696-13-9 (4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-)

• Product Name: 4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-
• CAS No: 696-13-9
• MF: C₅H₈N₂OS
• MW: 144.194819450378
• CID: 508138
• PubChem ID: 4466144
• Update Time: 2025-04-19

4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone,tetrahydro-1-methyl-2-thioxo-
• 1-methyl-2-sulfanylidene-1,3-diazinan-4-one
• 696-13-9
• NSC56904
• CHEMBL472768
• 1-methyl-2-thioxotetrahydro-4(1H)-pyrimidinone
• AKOS024339475
• NSC-56904
• SCHEMBL23323359
• DTXSID80403590

• Inchi： 1S/C5H8N2OS/c1-7-3-2-4(8)6-5(7)9/h2-3H2,1H3,(H,6,8,9)
• InChI Key： HFWHSXCCKCIEHZ-UHFFFAOYSA-N
• SMILES： S=C1NC(CCN1C)=O

Computed Properties

• Exact Mass: 144.036
• Monoisotopic Mass: 144.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.31
• Refractive Index: 1.608
• PSA: 67.92000
• LogP: -0.06320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes